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Compound of Interest

Compound Name: Solvent violet 13

Cat. No.: B1664779

Solvent Violet 13, an anthraquinone-based dye, is a versatile colorant widely utilized for
imparting a brilliant, bluish-violet hue to a variety of thermoplastics. Its selection for specific
applications is contingent upon its performance and stability within the chosen polymer matrix.
This guide provides a comparative overview of Solvent Violet 13's performance in several
common polymers, supported by available experimental data.

Overview of Polymer Compatibility

Solvent Violet 13 demonstrates good compatibility with a range of polymers, making it a
suitable candidate for numerous applications. It is frequently recommended for use in:

e Polystyrene (PS)

e High-Impact Polystyrene (HIPS)

» Acrylonitrile Butadiene Styrene (ABS)
e Polycarbonate (PC)

 Rigid Polyvinyl Chloride (RPVC)

o Polymethyl Methacrylate (PMMA)

o Styrene Acrylonitrile (SAN)
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Acrylonitrile Styrene (AS)

Polyethylene Terephthalate (PET)

Polyamide (PA)[1][2]

Polyester fibers[3][4]

The dye is noted for its excellent color strength, high transparency, and good overall fastness
properties.[3][4][5]

Quantitative Performance Data

The following tables summarize the key performance indicators of Solvent Violet 13 in various
polymer matrices based on available data. It is important to note that performance can be
influenced by the specific grade of the polymer, processing conditions, and the concentration of
the dye.

Table 1: Heat and Light Fastness Properties

Light Fastness (Blue Wool

Polymer Matrix Heat Resistance (°C) Scale, 1-8)
PS 300[4][6] 7-8[4][6]
ABS 290[4] 6[4]

PC 310-350[1][4][5] 8[4]

PET 290[1][4] 8[4]

PMMA 300[1] 7-8[1]

Note: Light fastness is rated on the Blue Wool Scale, where 1 is very poor and 8 is excellent.[4]

[6]

Table 2: Recommended Dosage and Solubility
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Property Value
Recommended Dosage (Transparent) 0.02%[3][4]
Recommended Dosage (Opaque) 0.05%[3][4]

Solubility in Organic Solvents at 20°C (g/L)

Acetone 1.3[4][6]
Butyl Acetate 3[4][6]
Methylbenzene 7[4][6]
Dichloromethane 35[4][6]
Ethyl Alcohol 0.2[4][6]

Experimental Protocols

While specific experimental details from the manufacturers are proprietary, the following are
generalized methodologies typically employed to evaluate the performance of colorants like
Solvent Violet 13 in polymer matrices.

Heat Stability Testing

Methodology: A common method for determining heat stability involves preparing colored
polymer samples (e.qg., injection molded plaques) at various processing temperatures. The
samples are then visually compared against a standard prepared at the lowest recommended
processing temperature. The highest temperature at which no significant color change (AE*ab)
is observed is reported as the heat resistance. This is often conducted in accordance with
standards such as ISO 7724 or ASTM D2244.

Light Fastnhess Testing

Methodology: Light fastness is typically assessed using accelerated weathering devices that
expose the colored polymer samples to intense artificial light (e.g., Xenon arc) under controlled
conditions of temperature and humidity, simulating exposure to sunlight. The degree of color
fading is then evaluated by comparing the exposed samples to unexposed controls and rating
them against the Blue Wool Scale (ISO 105-B02 or AATCC Test Method 16).
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Migration Resistance Testing

Methodology: Migration resistance evaluates the tendency of a colorant to move from the
colored polymer to a contacting material. A standard test involves placing the colored polymer
sample in contact with an uncolored material (often PVC or another polymer) under specified
conditions of temperature, pressure, and time. The degree of color transfer to the uncolored
material is then visually assessed.

Logical Workflow for Polymer and Dye Selection

The selection of an appropriate polymer matrix for an application involving Solvent Violet 13
requires a systematic evaluation of the desired performance characteristics against the
properties of the dye in different polymers.
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Polymer-Dye Selection Workflow
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This workflow diagram illustrates the logical progression from defining application requirements
to the final selection of the optimal polymer-dye combination, emphasizing the critical role of
experimental validation. By following this structured approach, researchers and developers can
make informed decisions to ensure the desired performance and longevity of their colored
plastic products.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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